Cas no 21392-48-3 (7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one)

• Product Name: 7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one
• CAS No: 21392-48-3
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• MDL: MFCD01472303
• CID: 249641
• PubChem ID: 5336569
• Update Time: 2025-11-06

7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-8-methyl-4-phenyl-
• 7-HYDROXY-8-METHYL-4-PHENYL-2H-CHROMEN-2-ONE
• 4-Phenyl-7-hydroxy-8-methyl-cumarin
• 7-hydroxy-8-methyl-4-phenyl-2H-1-benzopyran-2-one
• 7-hydroxy-8-methyl-4-phenyl-chromen-2-one
• 7-hydroxy-8-methyl-4-phenylcoumarin
• 7-hydroxy-8-methyl-4-phenyl-coumarin
• 7-Hydroxy-8-methyl-4-phenyl-cumarin
• AC1NSMT5
• AC1Q2G7E
• AC1Q2GPS
• ChemDiv2_000641
• Oprea1_470747
• FT-0683996
• HMS2882F11
• CS-0215354
• SR-01000442889-1
• MLS-0320159.0001
• BDBM54446
• NS-03768
• MFCD01472303
• 21392-48-3
• CHEMBL1372308
• 8-methyl-7-oxidanyl-4-phenyl-chromen-2-one
• EN300-23704
• AB00095656-01
• HMS1370N03
• SR-01000442889
• UPCMLD0ENAT5499741:001
• MLS001197424
• IFLab1_001736
• cid_5336569
• AKOS000272696
• HMS1416O20
• 7-hydroxy-8-methyl-4-phenylchromen-2-one
• Z57108716
• 7-hydroxy-8-methyl-4-phenyl-1-benzopyran-2-one
• SCHEMBL18073979
• METHYL3-AMINO-4-[(4-CHLOROPHENYL)SULFONYL]THIOPHENE-2-CARBOXYLATE
• SMR000555337
• DTXSID20416624
• DB-350786
• G48535
• 2H-1-Benzopyran-2-one, 7-hydroxy-8-methyl-4-phenyl-
• STK829222
• ALBB-015669
• 7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one

• MDL： MFCD01472303
• Inchi： 1S/C16H12O3/c1-10-14(17)8-7-12-13(9-15(18)19-16(10)12)11-5-3-2-4-6-11/h2-9,17H,1H3
• InChI Key： ZRMUHRWNDDQVEX-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C=CC(=C(C)C1=2)O)=O

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 457.9°Cat760mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.651
• PSA: 46.53

7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones

Additional information on 7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one

Comprehensive Overview of 7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one (CAS No. 21392-48-3)

7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one, with the CAS number 21392-48-3, is a specialized organic compound belonging to the coumarin derivatives family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. The presence of a hydroxyl group at the 7-position and a methyl group at the 8-position distinguishes it from other coumarin derivatives, making it a subject of interest for researchers and industry professionals alike.

The compound's molecular formula is C₁₆H₁₂O₃, and it features a chromen-2-one core structure with a phenyl substituent at the 4-position. This structural configuration contributes to its notable fluorescence properties, which are highly valued in applications such as fluorescent probes and sensors. Recent studies have explored its potential in bioimaging and molecular sensing, aligning with the growing demand for advanced diagnostic tools in healthcare.

In the pharmaceutical sector, 7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one has been investigated for its bioactive potential. Coumarin derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. Researchers are particularly interested in its structure-activity relationship (SAR), which could pave the way for designing novel therapeutic agents. For instance, its hydroxyl group may enhance binding affinity to specific biological targets, a topic frequently searched by users interested in drug discovery and medicinal chemistry.

The cosmetic industry has also shown interest in this compound due to its potential as a UV absorber and skin-conditioning agent. With increasing consumer awareness about skincare and sun protection, the demand for natural and synthetic UV filters has surged. 7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one could offer a viable alternative to conventional ingredients, especially in formulations targeting anti-aging and photoprotection.

From a synthetic chemistry perspective, the compound's preparation involves multi-step reactions, often starting from simple phenolic precursors. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been explored to improve yield and reduce environmental impact. These methods resonate with the current trend of sustainable chemistry, a hot topic among researchers and environmentally conscious users.

In materials science, the compound's fluorescence properties make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. The push for energy-efficient technologies has driven research into novel materials with high luminescent efficiency, and 7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one could play a role in this evolving landscape.

Analytical characterization of this compound typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are critical for applications in sensitive industries like pharmaceuticals. Users searching for analytical methods for coumarin derivatives often seek detailed protocols and case studies, highlighting the need for accessible technical information.

In summary, 7-Hydroxy-8-methyl-4-phenyl-2H-chromen-2-one (CAS No. 21392-48-3) is a versatile compound with broad applicability across multiple industries. Its unique structural features, combined with emerging trends in biotechnology, sustainable chemistry, and advanced materials, position it as a compound of significant interest. As research continues to uncover new potentials, this coumarin derivative is likely to remain a focal point in scientific and industrial discussions.